Cas no 210992-70-4 (Ethyl 1-(2-chloro-4-pyrimidinyl)-5-methyl-1h-pyrazole-4-carboxyla Te)

• Product Name: Ethyl 1-(2-chloro-4-pyrimidinyl)-5-methyl-1h-pyrazole-4-carboxyla Te
• CAS No: 210992-70-4
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• CID: 1398389
• Update Time: 2024-08-15

Ethyl 1-(2-chloro-4-pyrimidinyl)-5-methyl-1h-pyrazole-4-carboxyla Te Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-chloro-4-pyrimidinyl)-5-methyl-1h-pyrazole-4-carboxyla Te
• Ethyl 1-(<wbr>
• Ethyl-1-(<wbr>
• LogP
• Ethyl 1-(<wbr>; Ethyl 1-(<wbr>; Ethyl-1-(<wbr>; LogP
• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-(2-CHLORO-4-PYRIMIDINYL)-5-METHYL-, ETHYL ESTER

• Inchi： 1S/C11H11ClN4O2/c1-3-18-10(17)8-6-14-16(7(8)2)9-4-5-13-11(12)15-9/h4-6H,3H2,1-2H3
• InChI Key： JBPWPWJMFGSQNQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(Cl)N=2)C(C)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 266.05723
• Monoisotopic Mass: 266.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 429.6°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.635
• PSA: 69.9
• pka: -3.90±0.31(Predicted)